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Compound of Interest

Compound Name: FR20

Cat. No.: B14039056

The designation "FR20" is used for multiple distinct products. For laboratory and research
professionals, the most relevant are ICL's FR-20, a magnesium hydroxide-based flame
retardant, and BritChem's FR20, a fire-resistant ablative coating. This guide provides detailed
personal protective equipment (PPE), operational handling, and disposal plans for each
substance to ensure laboratory safety and compliance.

ICL FR-20: Magnesium Hydroxide (Mg(OH)z) Flame
Retardant

ICL's FR-20 is a high-purity, non-halogenated magnesium hydroxide powder used as a flame
retardant and smoke suppressant in polymers.[1][2][3] It functions by endothermically
decomposing to release water vapor, which cools the material and dilutes flammable gases.[4]
While it has low toxicity, the powdered form necessitates specific handling procedures to
minimize irritation.[1][5]

Personal Protective Equipment (PPE)

Proper PPE is critical to prevent irritation from magnesium hydroxide dust.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b14039056?utm_src=pdf-interest
https://www.benchchem.com/product/b14039056?utm_src=pdf-body
https://www.benchchem.com/product/b14039056?utm_src=pdf-body
https://www.tri-iso.com/documents/ICL_Flame_Retardant_F-2100_MSDS.pdf
https://icl-industrialproducts.com/products/fr-20-100-magnesium-hydroxide-flame-retardant/
https://www.ulprospector.com/additives/en/datasheet/270512/icl-fr-20-100
https://nowchemwatercare.com.au/wp-content/uploads/2019/06/Magnesium-Hydroxide-SDS-October-2016.pdf
https://www.tri-iso.com/documents/ICL_Flame_Retardant_F-2100_MSDS.pdf
https://www.tri-iso.com/documents/ICL_Flame_Retardant_FR-20-200_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14039056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

To prevent eye contact with
) ANSI-approved safety goggles ] )
Eye/Face Protection o ) dust, which can cause mild
with side-shields.[6][7][8] o
irritation.[1]

Impervious gloves (Nitrile or

Neoprene rubber .
To prevent skin contact and

Skin Protection recommended).[6][9] A fully- o
) irritation.
buttoned lab coat or protective
clothing.[8][10]
In areas with potential dust
generation, use a NIOSH- To prevent irritation of mucous
Respiratory Protection approved P2 dust mask or a membranes and the upper

full-face respirator if exposure respiratory tract.[1]

limits are exceeded.[10][11]

Operational Plan: Handling and Storage

A systematic approach to handling and storage minimizes exposure and maintains product
integrity.

Workflow for Handling Magnesium Hydroxide Powder
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Caption: Workflow for safe handling of ICL FR-20 powder.
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Handling Protocols:

Ventilation: Always handle magnesium hydroxide powder in a well-ventilated area or under a
fume hood to keep dust levels below exposure limits.[8]

e Dust Control: Minimize dust generation during handling and transfer.[8] Avoid actions that
can aerosolize the powder.

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[8]
Contaminated clothing should be removed and washed before reuse.[8]

o First Aid:

o Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15
minutes, lifting the upper and lower eyelids.[8] Seek medical attention if irritation persists.

[1]
o Skin: Wash affected skin with soap and water.[7]

o Inhalation: Move the individual to fresh air. If irritation or discomfort occurs, seek medical
attention.[1][7]

o Ingestion: Rinse mouth with water and drink plenty of water. It can act as a laxative.[1]
Storage Protocols:
» Store in a cool, dry, well-ventilated area in tightly closed containers.[8][10]
e Protect from humidity, as the material is hygroscopic.[9]

o Keep away from incompatible materials, particularly strong acids and phosphorus.[8]

Disposal Plan

Magnesium hydroxide is not classified as hazardous waste.

Disposal Decision Tree
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Caption: Disposal plan for magnesium hydroxide waste.
Disposal Protocols:

» Unused Product: Dispose of in accordance with local, state, and federal regulations. It can
typically be disposed of in a licensed landfill.[4][12][13]

o Spills: For spills, sweep up the material to avoid creating dust and place it in a suitable
container for disposal.[8][12]

» Contaminated PPE: Dispose of contaminated gloves and clothing as regular laboratory
waste, unless local regulations state otherwise.

BritChem FR20: Fire Resistant Ablative Coating
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BritChem FR20 is a water-based emulsion polymer coating designed for fire-stopping systems.
[14] Being a water-based, halogen-free product, it presents a lower hazard profile than solvent-
based coatings but still requires appropriate handling.[14]

Personal Protective Equipment (PPE)

Standard laboratory PPE is generally sufficient for handling this water-based coating.

PPE Category Specification Rationale

To protect against splashes
Eye/Face Protection Safety glasses or goggles. during handling and

application.

Standard laboratory gloves
Skin Protection (e.g., nitrile). A lab coat or To prevent skin contact.

protective clothing.

Not typically required if used in

a well-ventilated area. If o ,
) ) ) ) ) To avoid inhalation of
Respiratory Protection applying via spray in an ) )
) aerosolized patrticles.
enclosed space, a respirator

may be necessary.[11]

Operational Plan: Handling and Storage

Proper handling of polymer emulsions is key to maintaining their stability and performance.

Workflow for Handling Water-Based Coatings
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Caption: Workflow for handling BritChem FR20 coating.
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Handling Protocols:

¢ Avoid Contamination: Do not contaminate the emulsion with water during storage or
handling, as this can cause coagulation.[15]

e Minimize Shear: Avoid subjecting the emulsion to high shearing forces from pumps or
aggressive stirring, which can destabilize the product.[15]

o Surface Preparation: Ensure all surfaces for application are clean, and free from dust and
frost.[14]

o First Aid:
o Eyes: In case of contact, flush eyes with water. If irritation persists, seek medical attention.
o Skin: Wash the affected area with soap and water.

o General Hygiene: Practice good industrial hygiene; wash hands after use and before
breaks.

Storage Protocols:
» Store in original, unopened containers in cool, dry conditions.[14]
o Crucially, protect the product from frost, as freezing can damage the emulsion.[14]

e The recommended storage temperature for polymer emulsions is typically between 5°C and
30°C.[15]

Disposal Plan

Disposal should be in line with regulations for non-hazardous water-based coatings.

Disposal Decision Tree
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Caption: Disposal plan for BritChem FR20 coating waste.
Disposal Protocols:
e Liquid Waste: Do not dispose of liquid waste into drains or waterways.[16]

e Solid Waste: Small quantities of liquid coating can be allowed to dry and cure completely.
The resulting solid material can typically be disposed of as non-hazardous municipal solid
waste.[16][17]

e Large Quantities: For larger amounts of liquid waste, consult your institution's environmental
health and safety office or a licensed waste management contractor.
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o Containers: Empty containers may be disposed of as ordinary trash, provided they meet the

de

finition of "empty" according to local regulations (e.g., less than 1 inch of residue).[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14039056#personal-protective-equipment-for-
handling-fr20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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